Cas no 2228224-87-9 (1-2-(3-fluoro-2,6-dimethoxyphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-fluoro-2,6-dimethoxyphenyl)ethylcyclopropan-1-ol
• CAS No: 2228224-87-9
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• CID: 6560626
• PubChem ID: 165761498
• Update Time: 2025-08-02

1-2-(3-fluoro-2,6-dimethoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-fluoro-2,6-dimethoxyphenyl)ethylcyclopropan-1-ol
• 2228224-87-9
• 1-[2-(3-fluoro-2,6-dimethoxyphenyl)ethyl]cyclopropan-1-ol
• EN300-1793283

• Inchi： 1S/C13H17FO3/c1-16-11-4-3-10(14)12(17-2)9(11)5-6-13(15)7-8-13/h3-4,15H,5-8H2,1-2H3
• InChI Key： ULFQUOFAFWZIPG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)CCC1(CC1)O)OC

Computed Properties

• Exact Mass: 240.11617256g/mol
• Monoisotopic Mass: 240.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-2-(3-fluoro-2,6-dimethoxyphenyl)ethylcyclopropan-1-ol

Compound CAS No 2228224-87-9: 1-(2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethyl)cyclopropan-1-ol

1-(2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethyl)cyclopropan-1-ol, also known by its CAS number 2228224-87-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms, and its substituted phenyl group. The presence of fluorine and methoxy groups on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for study in medicinal chemistry, materials science, and agricultural chemistry.

The structure of 1-(2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethyl)cyclopropan-1-ol consists of a cyclopropane ring attached to an ethyl group that is further connected to a substituted phenyl ring. The phenyl group is substituted with fluorine at the 3-position and methoxy groups at the 2 and 6 positions. This substitution pattern suggests potential applications in drug design, particularly in the development of compounds with specific pharmacokinetic profiles or bioactivity.

Recent studies have explored the potential of cyclopropane-containing compounds in drug discovery. For instance, researchers have reported that cyclopropane rings can enhance the stability and bioavailability of certain drugs while maintaining their efficacy. In the case of 1-(2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethyl)cyclopropan-1-ol, the cyclopropane ring may play a critical role in modulating the compound's interactions with biological targets.

The methoxy groups on the phenyl ring are known to exert electron-donating effects through resonance, which can influence the compound's reactivity and selectivity in various chemical reactions. Additionally, the fluorine atom at the 3-position introduces an electron-withdrawing effect, creating a balance between electron-donating and electron-withdrawing substituents on the aromatic ring. This balance may be crucial for optimizing the compound's properties for specific applications.

In terms of synthesis, 1-(2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethyl)cyclopropan-1-ol can be prepared through a variety of organic reactions. One common approach involves coupling reactions between aryl halides and alkenes or alkynes in the presence of palladium catalysts. The use of transition metal catalysts has revolutionized modern organic synthesis, enabling the construction of complex molecules with high precision and efficiency.

The alcohol group (-OH) attached to the cyclopropane ring adds another layer of functionality to this compound. Alcohols are versatile functional groups that can participate in numerous chemical transformations, such as esterification, etherification, and oxidation reactions. These reactions can be used to modify the compound's properties for specific applications or to incorporate it into larger molecular frameworks.

From an environmental perspective, understanding the degradation pathways of compounds like 1-(2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethyl)cyclopropane-1-ol is essential for assessing their potential impact on ecosystems. Recent research has focused on biodegradation studies to determine how such compounds are metabolized by microorganisms in soil and water systems.

In conclusion, CAS No 2228244879, or 1-(...